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Compound of Interest

Compound Name:
5-Chlorosulfonyl-2-

methoxybenzoic Acid-d3

Cat. No.: B127328 Get Quote

Technical Guide: 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical methods for 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3. This isotopically

labeled compound is a key intermediate in the synthesis of pharmacologically active molecules,

most notably S-(-)-Sulpiride.

Core Chemical Properties
5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 is a deuterated analog of 5-Chlorosulfonyl-2-

methoxybenzoic acid. The deuterium labeling provides a valuable tool for researchers in

metabolic studies and as an internal standard in mass spectrometry.

Table 1: Chemical and Physical Properties of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3
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Property Value Source

Chemical Name
5-Chlorosulfonyl-2-(methoxy-

d3)benzoic acid
N/A

CAS Number 123958-84-9 [1]

Molecular Formula C₈H₄D₃ClO₅S [1]

Molecular Weight 253.67 g/mol [1]

Appearance White Solid [1]

Storage Conditions 2-8°C Refrigerator [1]

Melting Point

Not available for deuterated

compound. The non-

deuterated analog has a

melting point of 96-97°C.

N/A

Boiling Point Not available N/A

Solubility Not available N/A

pKa Not available N/A

Analytical Data
The primary analytical techniques for the characterization of 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3 are Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).

Table 2: Analytical Data for 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3
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Technique Observed Data Interpretation

¹H NMR

Absence of a signal in the

typical range for a methoxy

group.

Confirms the deuteration of the

methoxy group.

LC-MS m/z of [M+H]⁺

Consistent with the molecular

weight of the deuterated

compound.

Synthesis and Experimental Protocols
The synthesis of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 involves the deuteration of a

suitable precursor followed by chlorosulfonation. While a specific detailed protocol for the

deuterated compound is not readily available in the public domain, the following represents a

likely synthetic route based on established chemical principles and available information on the

synthesis of the non-deuterated analog and related deuteration techniques.

Experimental Protocol: Synthesis of 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3
Step 1: Deuteromethylation of a Salicylic Acid Derivative (Hypothetical)

A suitable starting material, such as a protected 2-hydroxy-5-chlorosulfonylbenzoic acid, would

be reacted with a deuterated methylating agent (e.g., deuterated dimethyl sulfate, (CD₃)₂SO₄)

in the presence of a base (e.g., sodium hydroxide) in an appropriate solvent (e.g., acetone).

The reaction would be monitored by a suitable technique like thin-layer chromatography (TLC)

or liquid chromatography-mass spectrometry (LC-MS) to ensure the completion of the

deuteromethylation.

Step 2: Chlorosulfonation of 2-methoxybenzoic acid-d3

This step is based on the known procedure for the non-deuterated analog.

To a stirred mixture of dichloroethane, 2-methoxybenzoic acid-d3, and sodium chloride, add

chlorosulfonic acid dropwise over several hours at a controlled temperature (e.g., 20°C).
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After the addition is complete, the reaction mixture is warmed (e.g., to 40°C and then to 65-

70°C) and maintained at this temperature for an extended period (e.g., 17 hours) to ensure

complete reaction.

Upon completion, the reaction mixture is cooled and then carefully poured into ice water to

precipitate the product.

The resulting solid, 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3, is collected by filtration,

washed with cold water, and dried.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system to obtain

the desired purity.

Application in Drug Synthesis
The primary application of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 is as a key

intermediate in the synthesis of S-(-)-Sulpiride, a selective dopamine D2 and D3 receptor

antagonist used as an antipsychotic and antidepressant. The use of the deuterated

intermediate allows for the preparation of isotopically labeled S-(-)-Sulpiride, which is a

valuable tool in pharmacokinetic and metabolic studies.

Logical Relationship: Synthesis of S-(-)-Sulpiride
The following diagram illustrates the role of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 in

the synthetic pathway of S-(-)-Sulpiride.
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Synthetic Pathway of S-(-)-Sulpiride

Legend
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Click to download full resolution via product page

Caption: Synthetic pathway of S-(-)-Sulpiride from 2-Methoxybenzoic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127328#chemical-properties-of-5-chlorosulfonyl-2-
methoxybenzoic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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